N-[1-(2-fluorobenzyl)-3-piperidinyl]-N-methyl-1H-indole-6-carboxamide

• IUPAC Name: N-[1-[(2-fluorophenyl)methyl]piperidin-3-yl]-N-methyl-1H-indole-6-carboxamide
• InChI: InChI=1S/C22H24FN3O/c1-25(22(27)17-9-8-16-10-11-24-21(16)13-17)19-6-4-12-26(15-19)14-18-5-2-3-7-20(18)23/h2-3,5,7-11,13,19,24H,4,6,12,14-15H2,1H3
• InChI Key: KWAKDIPSJFMNOH-UHFFFAOYSA-N
• Canonical SMILES: CN(C1CCCN(C1)CC2=CC=CC=C2F)C(=O)C3=CC4=C(C=C3)C=CN4
• Molecular Formula: C22H24FN3O
• Molecular Weight: 365.4 g/mol

Description

N-[1-(2-fluorobenzyl)-3-piperidinyl]-N-methyl-1H-indole-6-carboxamide, also known as WIN 55,212-2, is a synthetic cannabinoid that has been extensively studied for its potential therapeutic applications. This compound is a CB1 and CB2 receptor agonist, which means that it interacts with the same receptors as the endocannabinoids produced by the body.

Mechanism of Action

N-[1-(2-fluorobenzyl)-3-piperidinyl]-N-methyl-1H-indole-6-carboxamide 55,212-2 interacts with the CB1 and CB2 receptors in the body, which are part of the endocannabinoid system. This system plays a crucial role in regulating various physiological processes, including pain, mood, appetite, and immune function. By activating these receptors, N-[1-(2-fluorobenzyl)-3-piperidinyl]-N-methyl-1H-indole-6-carboxamide 55,212-2 can modulate the activity of the endocannabinoid system and produce a range of effects.
Biochemical and Physiological Effects:
N-[1-(2-fluorobenzyl)-3-piperidinyl]-N-methyl-1H-indole-6-carboxamide 55,212-2 has been shown to produce a range of biochemical and physiological effects, including analgesia, sedation, anxiolytic effects, and anti-inflammatory effects. It has also been shown to modulate the activity of various neurotransmitters and neuropeptides, including dopamine, serotonin, and glutamate.

Advantages and Limitations for Lab Experiments

N-[1-(2-fluorobenzyl)-3-piperidinyl]-N-methyl-1H-indole-6-carboxamide 55,212-2 has several advantages for use in lab experiments, including its high potency, selectivity for CB1 and CB2 receptors, and well-established pharmacological profile. However, there are also some limitations to its use, including its potential for producing unwanted side effects and its relatively short half-life.

Future Directions

There are several areas of research that could benefit from further investigation into the potential therapeutic applications of N-[1-(2-fluorobenzyl)-3-piperidinyl]-N-methyl-1H-indole-6-carboxamide 55,212-2. Some of the most promising future directions include the development of novel analogs with improved pharmacological profiles, the use of N-[1-(2-fluorobenzyl)-3-piperidinyl]-N-methyl-1H-indole-6-carboxamide 55,212-2 in combination with other drugs for the treatment of various diseases, and the exploration of its potential for use in personalized medicine.

Synthesis Methods

The synthesis of N-[1-(2-fluorobenzyl)-3-piperidinyl]-N-methyl-1H-indole-6-carboxamide 55,212-2 involves several steps, including the reaction of 2-fluorobenzyl chloride with piperidine, followed by the reaction of the resulting compound with N-methylindole-6-carboxamide. The final product is purified using column chromatography.

Scientific Research Applications

N-[1-(2-fluorobenzyl)-3-piperidinyl]-N-methyl-1H-indole-6-carboxamide 55,212-2 has been studied for its potential therapeutic applications in various fields, including neurology, psychiatry, and oncology. Some of the most promising areas of research include the treatment of chronic pain, anxiety, depression, and cancer.